1. Home
  2. Product
  3. Main Products
  4. ferric oxochlorin
ferric oxochlorin ferric oxochlorin
Brand Name: Vulcanchem
CAS No.: 117828-52-1
VCID: VC0054666
InChI: InChI=1S/C32H34N4O5.Fe/c1-15-16(2)24-14-28-32(5,6)31(41)27(36-28)12-23-18(4)20(8-10-30(39)40)26(35-23)13-25-19(7-9-29(37)38)17(3)22(34-25)11-21(15)33-24;/h11-14H,7-10H2,1-6H3,(H4,33,34,35,36,37,38,39,40,41);/q;+3/p-3
SMILES: [H+].CC1=C(C2=CC3=NC(=C(C3(C)C)[O-])C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)CCC(=O)[O-])CCC(=O)[O-])C)C.[Fe+3]
Molecular Formula: C32H31FeN4O5
Molecular Weight: 607.5 g/mol

ferric oxochlorin

CAS No.: 117828-52-1

Main Products

VCID: VC0054666

Molecular Formula: C32H31FeN4O5

Molecular Weight: 607.5 g/mol

ferric oxochlorin - 117828-52-1

CAS No. 117828-52-1
Product Name ferric oxochlorin
Molecular Formula C32H31FeN4O5
Molecular Weight 607.5 g/mol
IUPAC Name 3-[18-(2-carboxylatoethyl)-3,8,8,12,13,17-hexamethyl-7-oxidoporphyrin-23-id-2-yl]propanoate;hydron;iron(3+)
Standard InChI InChI=1S/C32H34N4O5.Fe/c1-15-16(2)24-14-28-32(5,6)31(41)27(36-28)12-23-18(4)20(8-10-30(39)40)26(35-23)13-25-19(7-9-29(37)38)17(3)22(34-25)11-21(15)33-24;/h11-14H,7-10H2,1-6H3,(H4,33,34,35,36,37,38,39,40,41);/q;+3/p-3
Standard InChIKey UOLSFSCUPLGSPR-UHFFFAOYSA-K
SMILES [H+].CC1=C(C2=CC3=NC(=C(C3(C)C)[O-])C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)CCC(=O)[O-])CCC(=O)[O-])C)C.[Fe+3]
Canonical SMILES [H+].CC1=C(C2=CC3=NC(=C(C3(C)C)[O-])C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)CCC(=O)[O-])CCC(=O)[O-])C)C.[Fe+3]
Synonyms ferric oxochlorin
iron(III) oxochlorin
PubChem Compound 195239
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19